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Compound of Interest

Compound Name: 2,5-Bis(trimethylstannyl)thiophene

Cat. No.: B1590012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-
Bis(trimethylstannyl)thiophene, a key organometallic intermediate in organic synthesis and
materials science. It details the compound's chemical and physical properties, experimental
protocols for its synthesis, and its primary applications, with a focus on its role as a building
block for advanced materials.

Compound Identification and Properties

2,5-Bis(trimethylstannyl)thiophene is an organotin compound featuring a central thiophene
ring substituted with two trimethylstannyl groups at the 2 and 5 positions. This bifunctional
nature makes it an invaluable monomer for creating well-defined conjugated polymers and
oligomers through cross-coupling reactions.[1]

Table 1: Physicochemical Properties of 2,5-Bis(trimethylstannyl)thiophene
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Property Value Reference(s)

Molecular Weight 409.75 g/mol [2]

Molecular Formula C10H20SSn2 [11[2][3]

CAS Number 86134-26-1 [11[21[4]
trimethyl-(5-

IUPAC Name trimethylstannylthiophen-2- [11[3]
yl)stannane
1,1-(2,5-

Synonyms thiophenediyl)bis[1,1,1- [2]
trimethyl]stannane
White to light yellow powder or

Appearance [1]
crystals

Melting Point 93-102 °C [2][4]

o Practically insoluble in water

Solubility [4][5]

(0.032 g/L at 25 °C)
Table 2: Spectroscopic Data
Spectroscopy Data Reference(s)

1H NMR (in d6-DMSO)

~7.34 ppm (singlet, 2H,
thiophene ring protons), ~0.4
ppm (singlet, 18H,

trimethylstannyl protons)

[1](6]

The symmetrical substitution of the trimethylstannyl groups is confirmed by the single peak

observed for the thiophene ring protons in the *H NMR spectrum.[1]

Synthesis and Reactivity

The primary synthetic route to 2,5-Bis(trimethylstannyl)thiophene involves the dilithiation of

thiophene, followed by quenching with an electrophilic tin source like trimethyltin chloride.[1][6]
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Materials:

Thiophene (2.3 mL, 28.4 mmol)

o Tetramethylethylenediamine (TMEDA) (8.8 mL, 58 mmol)
e n-Butyllithium (37.5 mL, 58 mmol)

e Trimethyltin chloride (11.86 g, 60 mmol)

e Hexane

e Saturated ammonium chloride solution

e Anhydrous sodium sulfate

Procedure:

e To a solution of thiophene and tetramethylethylenediamine in 35 mL of hexane under a
nitrogen atmosphere, add n-butyllithium dropwise at 0°C.

o Heat the reaction mixture at reflux for 30 minutes.

e Cool the mixture to 0°C and add a solution of trimethyltin chloride in 20 mL of hexane
dropwise.

 Allow the reaction mixture to warm to room temperature and stir for 24 hours.
e Add 80 mL of saturated ammonium chloride solution and separate the layers.

» Wash the organic layer twice with aqueous copper sulfate, dry over anhydrous sodium
sulfate, and remove the solvents under reduced pressure to yield a solid.

» Recrystallize the solid from hexane to obtain 2,5-Bis(trimethylstannyl)thiophene as a
white solid (82% yield).
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Thiophene + TMEDA
in Hexane

. Deprotonation

n-Butyllithium (n-BuLi)
@ 0°C

Reflux
(30 min)

2,5-Dilithiothiophene
Intermediate

. Stannylation

Trimethyltin Chloride
(MesSnCl) in Hexane
@ 0°C

Stir at Room Temp
(24h)

. Quenching & Purification

[ Aqueous Workup

(NHaCl, CuSOa)

2,5-Bis(trimethylstannyl)thiophene

Click to download full resolution via product page

Synthesis workflow for 2,5-Bis(trimethylstannyl)thiophene.
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The trimethylstannyl groups are highly effective reactive handles for subsequent carbon-carbon
bond formation, particularly in palladium-catalyzed Stille coupling reactions.[1] The compound
can undergo site-selective transformations, allowing for precise and controlled functionalization
at the 2- and 5-positions of the thiophene ring.[1][7]

Applications in Materials Science and Drug
Development

The principal application of 2,5-Bis(trimethylstannyl)thiophene is as a monomer in Stille
coupling polymerizations.[1] By reacting it with various dihaloaromatic compounds, a wide array
of conjugated polymers can be synthesized. These polymers are crucial for the development of
organic electronics due to their unique electronic and optical properties.[1][3] They are integral
components in:

¢ Organic Field-Effect Transistors (OFETS)
e Organic Photovoltaics (OPVSs) or solar cells

e Organic Light-Emitting Diodes (OLEDS)

Reactants

o . ) ) 1-Conjugated Polymer
2,5-Bis(trimethylstannyl)thiophene Stille Coupling (-[Thiophene-Ar]-)n
| Palladium Catalyst
(e.g., Pd(PPhs)s)
I

Dihaloaromatic

Trimethyltin Halide
Comonomer (ArXz) (MesSnX)

Click to download full resolution via product page
Stille coupling polymerization using the target monomer.

While 2,5-Bis(trimethylstannyl)thiophene is primarily a synthetic intermediate, the thiophene
nucleus it contains is a "privileged pharmacophore” in medicinal chemistry.[8][9] Thiophene
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derivatives exhibit a wide range of biological activities, including anti-inflammatory,
antimicrobial, and anticancer properties.[8][10] Therefore, this compound serves as a strategic
starting material for synthesizing complex thiophene-containing molecules that can be
evaluated as potential drug candidates. Its ability to undergo selective functionalization allows
medicinal chemists to build molecular diversity around the thiophene core to optimize
therapeutic activity.

2,5-Bis(trimethylstannyl)thiophene
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Role of the compound in materials and medicinal chemistry.

Safety and Handling
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Organotin compounds are highly toxic and should be handled with extreme caution by trained
personnel in a well-ventilated fume hood.

Table 3: Hazard Information

Hazard Classification GHS Statements

Signal Word Danger

H300 + H310 + H330: Fatal if swallowed, in
Hazard Statements contact with skin or if inhaled.[2]H410: Very toxic

to aquatic life with long-lasting effects.[2]

P262: Do not get in eyes, on skin, or on
clothing.[2]P273: Avoid release to the
environment.[2]P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[2]P302 + P352 + P310: IF ON SKIN:
Wash with plenty of water. Immediately call a
POISON CENTER/doctor.[2]P304 + P340 +
P310: IF INHALED: Remove person to fresh air

Precautionary Statements

and keep comfortable for breathing. Immediately
call a POISON CENTER/doctor.[2]

6.1A - Combustible, acutely toxic Cat. 1 and 2 /
Storage Class ) )
very toxic hazardous materials.[2]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,5-
Bis(trimethylstannyl)thiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590012#molecular-weight-of-2-5-bis-
trimethylstannyl-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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